Cas no 89013-39-8 (Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-)
89013-39-8 structure
Product Name:Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-
CAS No:89013-39-8
MF:C23H19N3O
MW:353.416465044022
CID:615897
PubChem ID:71321437
Update Time:2025-04-19
Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-
- (2,4-dimethylphenyl)-(3,5-diphenyl-1,2-oxazol-4-yl)diazene
- DTXSID10751258
- 89013-39-8
- 4-[(E)-(2,4-Dimethylphenyl)diazenyl]-3,5-diphenyl-1,2-oxazole
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- Inchi: 1S/C23H19N3O/c1-16-13-14-20(17(2)15-16)24-25-22-21(18-9-5-3-6-10-18)26-27-23(22)19-11-7-4-8-12-19/h3-15H,1-2H3/b25-24+
- InChI Key: FZEAFOZGQNAKMN-OCOZRVBESA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 353.152812238g/mol
- Monoisotopic Mass: 353.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 50.8Ų
Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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